2-Amino-3,6-dichlorobenzonitrile

• IUPAC Name: 2-amino-3,6-dichlorobenzonitrile
• InChI: InChI=1S/C7H4Cl2N2/c8-5-1-2-6(9)7(11)4(5)3-10/h1-2H,11H2
• InChI Key: KEGZPDPJUCCKFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1Cl)C#N)N)Cl
• Molecular Formula: C7H4Cl2N2
• Molecular Weight: 187.02 g/mol

Description

2-Amino-3,6-dichlorobenzonitrile is an organic compound with the CAS Number: 20926-15-2. It has a molecular weight of 187.03. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for 2-Amino-3,6-dichlorobenzonitrile is 1S/C7H4Cl2N2/c8-5-1-2-6(9)7(11)4(5)3-10/h1-2H,11H2. The compound has a boiling point of 313.3±42.0 C at 760 mmHg.

Chemical Reactions Analysis

Dichlorobenzonitriles, a related group of compounds, are important organic intermediates for the production of many fine chemicals. They can be prepared via various routes, including traditional Sandmeyer reaction, cyanidation of halogenated aromatics, reaction of aromatic aldehyde or carboxylic acid with amino compounds, dehydration of amide or aldoxime, and catalytic ammoxidation of benzyl alcohols or methyl aromatics.

Physical And Chemical Properties Analysis

2-Amino-3,6-dichlorobenzonitrile has a molecular weight of 187.03. It is solid in physical form and has a boiling point of 313.3±42.0 C at 760 mmHg.

Scientific Research Applications

Cellulose Synthesis Inhibition
One of the significant applications of dichlorobenzonitrile derivatives is their ability to inhibit cellulose synthesis. Research has demonstrated that these compounds, including 2,6-Dichlorobenzonitrile, impact cellulose synthase activity within plant cells, particularly in Arabidopsis hypocotyl cells. This inhibition plays a crucial role in understanding the mechanisms of plant cell wall formation and could have implications in agricultural practices and bioengineering (Debolt, Gutierrez, Ehrhardt, & Somerville, 2007).

Vibrational Spectroscopy Analysis
The compound has been subjected to detailed spectroscopic analysis to determine its molecular geometry, vibrational wavenumbers, and thermodynamic parameters. Studies utilizing techniques such as FT-IR and FT-Raman spectroscopy, complemented by DFT and MP2 calculations, provide comprehensive insights into the molecule's structure and behavior. This analytical approach aids in understanding the physical and chemical properties of 2-Amino-3,5-dichlorobenzonitrile, contributing to the broader knowledge of related compounds (Rastogi, Alcolea Palafox, Tomar, & Singh, 2013).

Environmental Degradation and Bioremediation
The environmental persistence and degradation of dichlorobenzonitrile and its metabolites, particularly in relation to groundwater contamination, have been areas of active research. Studies have identified specific bacterial strains capable of degrading these compounds, highlighting the potential for bioremediation strategies in contaminated sites. This research is crucial for developing methods to mitigate the environmental impact of persistent herbicide residues (Sørensen, Holtze, Simonsen, & Aamand, 2006).

Synthetic Applications in Chemistry
2-Amino-3,6-dichlorobenzonitrile serves as a foundational compound for synthesizing a variety of heterocyclic substances, demonstrating significant antimicrobial activities. This synthetic utility underscores the compound's relevance in developing new pharmaceuticals and agricultural chemicals with potential benefits for healthcare and crop protection (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).

Analytical Method Development
Advancements in analytical methodologies for detecting dichlobenil and its metabolites in environmental samples, including groundwater, illustrate another crucial application area. The development of sensitive and reliable detection techniques is essential for environmental monitoring and ensuring compliance with safety standards (Porazzi, Pardo Martínez, Fanelli, & Benfenati, 2005).

Mechanism of Action

Target of Action

It is known that many pyrimidines, which are similar compounds, have anti-inflammatory effects attributed to their inhibitory response against the expression and activities of certain vital inflammatory mediators .

Mode of Action

Related pyrimidines are known to inhibit the expression and activities of certain vital inflammatory mediators .

Biochemical Pathways

Related pyrimidines are known to affect the pathways of various inflammatory mediators .

Result of Action

Related pyrimidines are known to have anti-inflammatory effects .

Action Environment

It is known that the compound should be stored at 4°c and protected from light .

Safety and Hazards

The safety data sheet for a related compound, 2,6-Dichlorobenzonitrile, indicates that it is harmful in contact with skin. It may cause an allergic skin reaction. In case of skin contact, it is recommended to wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes.